4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole
Overview
Description
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole, also known as BDBMI, is a brominated fluoroalkyl-substituted imidazole with a wide range of applications in synthetic organic chemistry. Its strong electron-withdrawing fluorine groups and electron-donating bromine groups make it a versatile and effective reagent for a variety of synthetic transformations.
Scientific Research Applications
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of biologically active compounds such as antibiotics, anti-inflammatory agents, and antifungal agents. It has also been used in the synthesis of peptides and peptidomimetics. Additionally, 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has been used as a catalyst in the synthesis of heterocyclic compounds and as a protecting group for amino acids.
Mechanism of Action
The mechanism of action of 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole is based on its electron-withdrawing fluorine groups and electron-donating bromine groups. The fluorine groups are electron-withdrawing, which makes the imidazole ring more electron-deficient and more reactive. The bromine groups are electron-donating, which makes the imidazole ring more electron-rich and more stable. This combination of electron-withdrawing and electron-donating groups gives 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole its versatility and reactivity.
Biochemical and Physiological Effects
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the biosynthesis of fatty acids, amino acids, and nucleic acids. It has also been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has been found to have anti-inflammatory, antifungal, and antimicrobial activities.
Advantages and Limitations for Lab Experiments
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is a versatile reagent that can be used in a variety of synthetic transformations. However, it is also important to note that 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole is a highly reactive compound, and it should be handled with care in the laboratory.
Future Directions
The potential future directions for 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole are numerous. It has been shown to be an effective reagent for the synthesis of biologically active compounds, and further research could explore its potential use in drug discovery and development. Additionally, further research could explore its potential use as a catalyst in organic synthesis. Finally, further research could explore its potential use in the development of new materials with unique properties.
Synthesis Methods
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole can be synthesized by a two-step process. The first step involves the reaction of 2-methyl-1H-imidazole with bromoform in the presence of a base such as sodium hydroxide to form a bromoform adduct. The second step involves the reaction of the bromoform adduct with bromodifluoromethane in the presence of a base such as potassium tert-butoxide to form 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole. This synthesis method has been found to be efficient and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole involves the reaction of 2-methyl-1H-imidazole with bromodifluoromethane followed by bromination at the 4-position of the imidazole ring.", "Starting Materials": [ "2-methyl-1H-imidazole", "bromodifluoromethane", "bromine" ], "Reaction": [ "Step 1: React 2-methyl-1H-imidazole with bromodifluoromethane in the presence of a base such as potassium carbonate to form 1-(bromodifluoromethyl)-2-methyl-1H-imidazole.", "Step 2: Brominate 1-(bromodifluoromethyl)-2-methyl-1H-imidazole using bromine in the presence of a catalyst such as iron(III) bromide to obtain 4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole." ] } | |
CAS RN |
2763756-56-3 |
Product Name |
4-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole |
Molecular Formula |
C5H4Br2F2N2 |
Molecular Weight |
289.9 |
Purity |
95 |
Origin of Product |
United States |
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